Cas no 1214378-73-0 (methyl 2,5-dibromopyridine-4-carboxylate)

Methyl 2,5-dibromopyridine-4-carboxylate is a brominated pyridine derivative commonly used as an intermediate in pharmaceutical and agrochemical synthesis. Its key advantages include high reactivity due to the presence of two bromine substituents, enabling selective functionalization at the 2- and 5-positions. The ester group at the 4-position offers further derivatization potential, making it a versatile building block for heterocyclic chemistry. The compound exhibits good stability under standard storage conditions and is typically employed in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Its well-defined structure ensures consistent performance in synthetic applications, particularly in the preparation of complex pyridine-based scaffolds.

methyl 2,5-dibromopyridine-4-carboxylate structure

1214378-73-0 structure

Product Name:methyl 2,5-dibromopyridine-4-carboxylate

CAS No:1214378-73-0

MF:C₇H₅Br₂NO₂

MW:294.928100347519

MDL:MFCD14698024

CID:4563302

Update Time:2025-05-28

methyl 2,5-dibromopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2,5-dibromoisonicotinate
- Methyl 2,5-dibromo-4-pyridinecarboxylate
- methyl 2,5-dibromopyridine-4-carboxylate
- MDL： MFCD14698024
- Inchi： 1S/C7H5Br2NO2/c1-12-7(11)4-2-6(9)10-3-5(4)8/h2-3H,1H3
- InChI Key： DJUYQRYTXYEWHW-UHFFFAOYSA-N
- SMILES： BrC1C=NC(=CC=1C(=O)OC)Br

Computed Properties

Exact Mass: 294.86665 g/mol
Monoisotopic Mass: 292.86870 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 39.2
Molecular Weight: 294.93

Experimental Properties

Density: 1.928±0.06 g/cm3(Predicted)
Boiling Point: 300.7±37.0 °C(Predicted)

methyl 2,5-dibromopyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M191830-250mg	Methyl 2,5-dibromopyridine-4-carboxylate	1214378-73-0		250mg	$ 650.00	2022-06-04
TRC	M191830-500mg	Methyl 2,5-dibromopyridine-4-carboxylate	1214378-73-0		500mg	$ 1080.00	2022-06-04
Chemenu	CM364326-1g	Methyl 2,5-dibromo-4-pyridinecarboxylate	1214378-73-0	95%	1g	$315	2022-06-14
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB00480-1g	methyl 2,5-dibromoisonicotinate	1214378-73-0	95%	1g	$186	2023-09-07
Matrix Scientific	203636-1g	Methyl 2,5-dibromopyridine-4-carboxylate	1214378-73-0		1g	$599.00	2023-09-07
Matrix Scientific	203636-5g	Methyl 2,5-dibromopyridine-4-carboxylate	1214378-73-0		5g	$2085.00	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1172768-1g	Methyl 2,5-dibromoisonicotinate	1214378-73-0	97%	1g	￥3326.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1172768-5g	Methyl 2,5-dibromoisonicotinate	1214378-73-0	97%	5g	￥11185.00	2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0181-1G	methyl 2,5-dibromopyridine-4-carboxylate	1214378-73-0	95%	1g	￥ 2,541.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0181-5G	methyl 2,5-dibromopyridine-4-carboxylate	1214378-73-0	95%	5g	￥ 7,887.00	2023-03-17